(1-Methyl-1H-imidazol-4-yl)methanol hydrochloride
Overview
Description
“(1-Methyl-1H-imidazol-4-yl)methanol hydrochloride” is an organic intermediate . It has an empirical formula of C5H8N2O and a molecular weight of 112.13 . It is provided in solid form .
Synthesis Analysis
“(1-Methyl-1H-imidazol-4-yl)methanol hydrochloride” can be synthesized from 1-methyl-imidazole-4-carboxylic acid through reduction . It can also be prepared by treating carbonyl compounds with 2-lithio-1-methyl-1H-imidazole or by treating 2-acyl-1H-imidazoles with organometallic reagents or sodium borohydride .Molecular Structure Analysis
The SMILES string representation of the molecule isCn1cnc(CO)c1 . The InChI code is 1S/C5H8N2O/c1-7-2-5(3-8)6-4-7/h2,4,8H,3H2,1H3 . Chemical Reactions Analysis
The alcohols derived from “(1-Methyl-1H-imidazol-4-yl)methanol hydrochloride” can be converted into the carbonyl compounds via the corresponding quaternary salts . The stable (1-methyl-1H-imidazol-2-yl) methanol system can be regarded as a masked form of the carbonyl group as well as a synthon of the group .Physical And Chemical Properties Analysis
“(1-Methyl-1H-imidazol-4-yl)methanol hydrochloride” is an off-white solid . The compound has a molecular weight of 148.59 .Scientific Research Applications
Organic Synthesis Intermediate
“(1-Methyl-1H-imidazol-4-yl)methanol hydrochloride” is an organic intermediate . It can be obtained by reducing 1-methyl-imidazole-4-carboxylic acid . This compound can be further chlorinated to prepare 1-methyl-4-chloromethyl imidazole hydrochloride , which can be used in various organic synthesis processes and pharmaceutical intermediate production .
Building Block in Heterocyclic Chemistry
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . “(1-Methyl-1H-imidazol-4-yl)methanol hydrochloride” is a derivative of imidazole and can be used as a building block in heterocyclic chemistry .
Synthesis of Derivatives
“(1-Methyl-1H-imidazol-2-yl) methanol derivatives” were prepared by treating carbonyl compounds with 2-lithio-1-methyl-1H-imidazole or by treating 2-acyl-1H-imidazoles with organometallic reagents or sodium borohydride . This shows the potential of “(1-Methyl-1H-imidazol-4-yl)methanol hydrochloride” in the synthesis of various derivatives .
Pharmacological Activities
Imidazole derivatives show a broad range of chemical and biological properties . They exhibit different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . Therefore, “(1-Methyl-1H-imidazol-4-yl)methanol hydrochloride”, being an imidazole derivative, may also have potential in these areas .
Research and Development
“(1-Methyl-1H-imidazol-4-yl)methanol hydrochloride” can be used in laboratory research and development processes . It can be used to study its properties, reactions, and potential applications .
Mechanism of Action
Target of Action
Imidazole compounds are known to interact with various biological targets, including enzymes and receptors .
Mode of Action
Imidazole compounds generally interact with their targets through hydrogen bonding and π-π stacking interactions . The presence of a positive charge on either of the two nitrogen atoms in the imidazole ring allows it to show two equivalent tautomeric forms .
Biochemical Pathways
Imidazole compounds are known to influence a broad range of biochemical pathways due to their versatile chemical structure .
Pharmacokinetics
Due to the polar nature of the imidazole ring, the pharmacokinetic parameters of imidazole-containing compounds should be improved to a great extent .
Result of Action
Imidazole compounds are known to exhibit a wide range of biological activities, including antibacterial, antifungal, antiviral, and anti-inflammatory effects .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially affect the action of imidazole compounds .
properties
IUPAC Name |
(1-methylimidazol-4-yl)methanol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O.ClH/c1-7-2-5(3-8)6-4-7;/h2,4,8H,3H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KOKSBDYRFSWONV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1)CO.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60606865 |
Source
|
| Record name | (1-Methyl-1H-imidazol-4-yl)methanol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60606865 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Methyl-1H-imidazol-4-yl)methanol hydrochloride | |
CAS RN |
96831-65-1 |
Source
|
| Record name | (1-Methyl-1H-imidazol-4-yl)methanol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60606865 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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